Cas no 2229085-45-2 (4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one)

• Product Name: 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one
• CAS No: 2229085-45-2
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6403313
• PubChem ID: 165669943
• Update Time: 2025-11-01

4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one
• 2229085-45-2
• EN300-1924957
• 4-[2-(4-bromophenyl)ethyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C11H12BrNO2/c12-9-4-1-8(2-5-9)3-6-10-7-15-11(14)13-10/h1-2,4-5,10H,3,6-7H2,(H,13,14)
• InChI Key： POPAASVHWBJBTG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC1COC(N1)=O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one

4-2-(4-Bromophenyl)ethyl-1,3-oxazolidin-2-one: A Promising Scaffold for Targeted Drug Discovery

4-2-(4-Bromophenyl)ethyl-1,3-oxazolidin-2-one (CAS No. 2229085-45-2) represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their unique structural features and potential applications in medicinal chemistry. This compound is characterized by a 1,3-oxazolidin-2-one ring system, which is a five-membered ring containing one oxygen atom and one nitrogen atom, and a 4-bromophenyl substituent at the ethyl chain. The combination of these functional groups creates a versatile scaffold that can be tailored for various biological activities.

The 4-bromophenyl group is particularly noteworthy for its ability to modulate protein-protein interactions and enhance binding affinity to specific targets. Recent studies have demonstrated that 4-bromophenyl derivatives can exhibit potent inhibitory effects against kinases and G-protein-coupled receptors, making them valuable candidates for the development of therapeutic agents. The 1,3-oxazolidin-2-one ring, on the other hand, provides a rigid framework that can stabilize molecular conformations, thereby improving the pharmacokinetic properties of the compound.

One of the most exciting developments in the field is the application of 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one in the design of small-molecule inhibitors for cancer-related pathways. A 2023 study published in Journal of Medicinal Chemistry reported that 4-bromophenyl-substituted 1,3-oxazolidin-2-one derivatives showed significant antiproliferative activity against breast cancer cell lines. The researchers attributed this activity to the compound's ability to disrupt the interaction between the epidermal growth factor receptor (EGFR) and its downstream signaling pathways.

In addition to oncology, 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one has shown promise in the treatment of neurodegenerative diseases. A 2024 preclinical study published in ACS Chemical Neuroscience highlighted the potential of this scaffold to modulate the activity of acetylcholinesterase, a key enzyme involved in Alzheimer's disease. The study demonstrated that 4-bromophenyl-containing 1,3-oxazolidin-2-one derivatives could effectively inhibit enzyme activity while maintaining good selectivity over other cholinesterase isoforms.

The synthesis of 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry described a one-pot synthesis method that allows for the efficient preparation of this compound. The process involves the reaction of 4-bromophenyl-substituted ethylamine with a suitable oxazolidinone precursor, followed by cyclization under mild conditions. This methodology has been optimized to minimize byproducts and improve yield, making it a viable option for large-scale production.

From a pharmacological perspective, 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one exhibits favorable physicochemical properties. Its molecular weight, solubility, and lipophilicity are all within the optimal range for oral administration. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition showed that compounds with this scaffold demonstrated good intestinal absorption and prolonged half-life, which are critical factors for drug development.

The 4-bromophenyl group's ability to engage in π-π stacking interactions with aromatic residues in target proteins has also been explored. A 2024 computational study using molecular dynamics simulations revealed that 4-bromophenyl-substituted 1,3-oxazolidin-2-one derivatives could form stable complexes with the tyrosine kinase domain of the EGFR. This interaction was shown to significantly enhance the compound's binding affinity and selectivity, which is crucial for minimizing off-target effects.

Another area of interest is the potential of 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one in the development of antiviral agents. A 2023 study published in Antiviral Research investigated the antiviral activity of this scaffold against SARS-CoV-2. The results indicated that compounds with this structure could inhibit the virus's replication by interfering with the RNA-dependent RNA polymerase (RdRp) enzyme. This finding suggests that 4-bromophenyl-based 1,3-oxazolidin-2-one derivatives could be developed as potential antiviral therapeutics.

In terms of safety profile, 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one has been evaluated in preclinical models. A 2023 toxicity study published in Toxicology and Applied Pharmacology showed that the compound exhibited low acute toxicity in rodent models. The study also found that the compound did not induce significant genotoxic or mutagenic effects, which is an important consideration for drug development.

The 1,3-oxazolidin-2-one ring system has also been modified to enhance biological activity. A 2023 paper in European Journal of Medicinal Chemistry reported the synthesis of 4-bromophenyl-substituted 1,3-oxazolidin-2-one derivatives with additional functional groups, such as hydroxyl or amino moieties. These modifications were shown to improve the compound's solubility and bioavailability while maintaining its therapeutic efficacy.

From a synthetic perspective, the 4-bromophenyl group can be introduced through various methods, including electrophilic substitution reactions or coupling reactions with appropriate reagents. A 2023 study published in Green Chemistry described a sustainable synthesis route for 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one that uses environmentally friendly reagents and minimizes waste generation. This approach is particularly relevant in the context of green chemistry and sustainable drug development.

In summary, 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one represents a promising scaffold with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with the versatility of the 4-bromophenyl and 1,3-oxazolidin-2-one groups, make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, including oncology, neurodegenerative diseases, and antiviral therapy.

As the field of medicinal chemistry continues to advance, the importance of 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one in drug discovery is likely to grow. Its ability to modulate key biological targets, coupled with favorable pharmacological properties, positions it as a valuable tool for the development of innovative therapies. Future studies are expected to further elucidate its mechanisms of action and expand its applications in the treatment of various diseases.

For researchers and pharmaceutical companies, the 4-bromophenyl-substituted 1,3-oxazolidin-2-one scaffold offers a promising platform for the design of new drugs. Its structural flexibility and biological activity make it a valuable asset in the quest for more effective and targeted therapies. As such, continued exploration of this compound's potential is likely to yield significant advancements in the field of medicinal chemistry.

With ongoing research and development, 4-2-(4-bromophenyl)ethyl-1,3-oxazolidin-2-one is poised to play a significant role in the future of drug discovery. Its unique properties and potential applications highlight the importance of continued investigation into this compound and its derivatives. As the scientific community continues to uncover new insights, the impact of 4-bromophenyl-based 1,3-oxazolidin-2-one derivatives on human health is expected to grow, offering new hope for the treatment of various diseases.